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Compound of Interest

Compound Name:
Lactobionic acid (calcium

dihydrate)

Cat. No.: B14053106

Get Quote

Executive Summary
Calcium Lactobionate Dihydrate (CAS: 110638-68-1) is generally classified as a non-

hazardous substance under GHS and OSHA standards.[1] However, in a research or drug

development setting, "non-hazardous" does not imply "drain disposable" without qualification.

This guide outlines the professional standard for disposing of Calcium Lactobionate. While the

substance poses minimal acute toxicity risk, its disposal must be managed to prevent high

Biological Oxygen Demand (BOD) loading in wastewater systems and to maintain strict

regulatory compliance (RCRA/EPA).

Immediate Action Directive:

Solids: Segregate into non-hazardous solid waste streams.

Liquids: Collect in non-hazardous liquid waste containers; drain disposal requires specific

EHS approval due to organic load.
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To understand the disposal logic, we must first review the physicochemical properties that

dictate its environmental fate.

Property Data Relevance to Disposal

Chemical Name
Calcium Lactobionate

Dihydrate
--

Molecular Formula

C

H

CaO

[2] · 2H

O

High carbon content = High

BOD potential.

Solubility Soluble in water (~50 g/L)
Easily mobilized in spills;

creates high-load wastewater.

pH (10% Solution) 6.5 – 7.5
Neutral; does not require

neutralization before collection.

Stability Stable; Hygroscopic
Keep containers tightly closed

to prevent clumping/hardening.

Reactivity
Incompatible with strong

oxidizers

Do not mix in waste streams

with Chromic Acid or

Permanganates.

Risk Assessment & Regulatory Logic
The "Non-Hazardous" Paradox
Although Calcium Lactobionate is GRAS (Generally Recognized As Safe) for food applications,

laboratory disposal is governed by the "Cradle-to-Grave" principle.

RCRA Status (USA): It is not a P-listed or U-listed hazardous waste [1].[3] However, it is a

chemical substance.
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Environmental Impact: As a sugar acid derivative, Calcium Lactobionate is biodegradable.

Rapid biodegradation in confined plumbing or local waterways consumes dissolved oxygen,

potentially causing hypoxia in aquatic systems or bacterial overgrowth in facility plumbing [2].

Operational Risk: White powders are visually indistinguishable. Disposing of this "benign"

powder in regular trash can trigger alarms if janitorial staff mistake it for a hazardous spill.

Detailed Disposal Protocols
Protocol A: Solid Waste (Excess Powder)
Use this for expired reagents, spilled solids, or excess weighing powder.

Containment: Do not sweep directly into the trash. Collect the powder using a brush and pan

dedicated to chemical cleanup.

Packaging: Transfer the solid into a clear, compatible bag (polyethylene) or a wide-mouth jar.

Labeling: Apply a "Non-Hazardous Chemical Waste" label. Explicitly write: Calcium

Lactobionate - Non-Regulated Solid.

Disposal Path: Route to your facility's chemical waste management team for incineration or

Class II landfill disposal.

Protocol B: Aqueous Solutions (Buffers & Preservation
Media)
Use this for UW solutions, organ perfusion media, or stock solutions.

Assessment: Determine concentration.

Trace (<1%):With EHS Approval only, may be flushed with 20x excess water.

Standard (>1%): Must be collected.

Collection: Pour into a High-Density Polyethylene (HDPE) carboy labeled "Non-Hazardous

Liquid Waste."

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14053106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Ensure the carboy does not contain heavy metals (e.g., Arsenic, Mercury) or

strong oxidizers, as this would elevate the entire mixture to Hazardous Waste status.

Neutralization: Not required (pH is typically neutral).

Protocol C: Contaminated Debris
Use this for weigh boats, gloves, and paper towels.

Gross Contamination: If the debris is heavily caked with powder, treat as Protocol A.

Trace Contamination: If the debris has only trace dust, it may typically be disposed of in the

regular laboratory trash, provided no other hazardous chemicals are present on the material.

Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of Calcium

Lactobionate in a compliant laboratory environment.
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Waste Generation:
Calcium Lactobionate

Physical State?

Solid / Powder

Powder

Aqueous Solution

Liquid

Bulk/Expired Reagent?

Collect in Solid Waste Container
Label: 'Non-Hazardous'

Yes (>5g)

Regular Lab Trash
(Trace amounts only)

No (Trace/Wipes)

Concentration > 1%?

Collect in Carboy
Label: 'Non-Haz Liquid'

High Load

Drain Disposal
(Requires EHS Approval + 20x Dilution)

Trace/Wash

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of Calcium Lactobionate waste streams.

Emergency Procedures (Spill Response)
Despite its low toxicity, spills should be handled professionally to maintain lab hygiene.

PPE: Wear standard nitrile gloves, lab coat, and safety glasses. Respiratory protection (N95)

is recommended if dust generation is significant, to prevent nuisance irritation [3].

Dry Spill:

Avoid creating dust clouds.[4][5][6]

Sweep up carefully or use a HEPA vacuum.
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Place in a sealed container (Protocol A).

Wet Spill:

Absorb with inert material (vermiculite or paper towels).

Clean the surface with water; surfaces may become slippery if the residue dries and re-

wets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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